N-ethyl-3-{[(4-methoxyphenyl)acetyl]amino}-N-phenylbenzamide

• Molecular Formula: C24H24N2O3
• Molecular Weight: 388.5 g/mol
• IUPAC Name: N-ethyl-3-[[2-(4-methoxyphenyl)acetyl]amino]-N-phenylbenzamide
• InChI: InChI=1S/C24H24N2O3/c1-3-26(21-10-5-4-6-11-21)24(28)19-8-7-9-20(17-19)25-23(27)16-18-12-14-22(29-2)15-13-18/h4-15,17H,3,16H2,1-2H3,(H,25,27)
• InChI Key: YIGMEQLTJSGBDT-UHFFFAOYSA-N
• SMILES: CCN(C1=CC=CC=C1)C(=O)C2=CC(=CC=C2)NC(=O)CC3=CC=C(C=C3)OC

Description

N-ethyl-3-{[(4-methoxyphenyl)acetyl]amino}-N-phenylbenzamide, commonly known as EPM, is a chemical compound that has been extensively studied for its potential applications in scientific research. EPM is a member of the benzamide family of compounds and is known to exhibit a range of biochemical and physiological effects.

Scientific Research Applications

EPM has been extensively studied for its potential applications in scientific research. One of the most promising applications of EPM is in the field of neuroscience, where it has been shown to exhibit neuroprotective properties. EPM has been found to protect against neuronal damage caused by oxidative stress, glutamate toxicity, and ischemia. Additionally, EPM has been shown to improve cognitive function in animal models of Alzheimer's disease.

Mechanism of Action

The mechanism of action of EPM is not fully understood. However, it is believed that EPM exerts its neuroprotective effects by modulating the activity of various signaling pathways in the brain. EPM has been shown to activate the PI3K/Akt signaling pathway, which is known to play a crucial role in cell survival and neuroprotection. Additionally, EPM has been found to inhibit the activity of caspase-3, an enzyme that plays a key role in apoptosis.
Biochemical and Physiological Effects:
EPM exhibits a range of biochemical and physiological effects. In addition to its neuroprotective properties, EPM has been shown to exhibit anti-inflammatory effects. EPM has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-1β. Additionally, EPM has been shown to reduce the production of reactive oxygen species, which are known to contribute to oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

EPM has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. Additionally, EPM has been shown to have low toxicity in animal models, making it a safe compound to use in research. However, there are also some limitations to the use of EPM in lab experiments. EPM has poor solubility in water, which can make it difficult to administer to animals. Additionally, the mechanism of action of EPM is not fully understood, which can make it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on EPM. One area of research is to further investigate the neuroprotective properties of EPM and its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of EPM and how it modulates signaling pathways in the brain. Finally, studies are needed to investigate the potential side effects of EPM and its safety for use in humans.
Conclusion:
In conclusion, EPM is a chemical compound that has been extensively studied for its potential applications in scientific research. EPM exhibits a range of biochemical and physiological effects, including neuroprotection and anti-inflammatory properties. While there are some limitations to the use of EPM in lab experiments, it has several advantages, including its stability and low toxicity. Future research on EPM will likely focus on its potential applications in the treatment of neurodegenerative diseases and further investigation of its mechanism of action.

Synthesis Methods

EPM can be synthesized through a multi-step process that involves the reaction of various chemical reagents. The synthesis of EPM typically begins with the reaction of 4-methoxybenzoyl chloride with N-phenylethanolamine, which results in the formation of N-phenylethanolamine-4-methoxybenzoate. This intermediate compound is then reacted with N-ethyl-N-(3-dimethylaminopropyl)carbodiimide and N-hydroxysuccinimide to form the final product, EPM.